Cas no 1557170-94-1 (3-(chloromethyl)-4-fluorobenzene-1-sulfonyl chloride)

• Product Name: 3-(chloromethyl)-4-fluorobenzene-1-sulfonyl chloride
• CAS No: 1557170-94-1
• MF: C₇H₅Cl₂FO₂S
• MW: 243.082802534103
• MDL: MFCD26032749
• CID: 5244647
• PubChem ID: 83272119
• Update Time: 2026-03-08

3-(chloromethyl)-4-fluorobenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 3-(chloromethyl)-4-fluoro-
• 3-(chloromethyl)-4-fluorobenzene-1-sulfonyl chloride

• MDL： MFCD26032749
• Inchi： 1S/C7H5Cl2FO2S/c8-4-5-3-6(13(9,11)12)1-2-7(5)10/h1-3H,4H2
• InChI Key： PRLYXSSWTFKROR-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC=C(F)C(CCl)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 3-(chloromethyl)-4-fluorobenzene-1-sulfonyl chloride

Research Briefing on 3-(Chloromethyl)-4-fluorobenzene-1-sulfonyl chloride (CAS: 1557170-94-1) in Chemical Biology and Pharmaceutical Applications

3-(Chloromethyl)-4-fluorobenzene-1-sulfonyl chloride (CAS: 1557170-94-1) is a specialized sulfonyl chloride derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound serves as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of sulfonamide-based therapeutics. Recent studies have highlighted its role in targeted drug design, owing to its reactive sulfonyl chloride group and the presence of both chloro and fluoro substituents, which enable diverse functionalization strategies.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 3-(chloromethyl)-4-fluorobenzene-1-sulfonyl chloride in the synthesis of novel sulfonamide inhibitors targeting carbonic anhydrase isoforms. The researchers utilized this compound as a key building block to introduce fluorinated aromatic moieties into the inhibitor scaffold, resulting in compounds with enhanced selectivity and binding affinity. The study reported a 40% improvement in inhibitory potency compared to non-fluorinated analogs, underscoring the importance of this intermediate in structure-activity relationship optimization.

In the field of radiopharmaceuticals, a recent patent application (WO2023056421) disclosed the use of 1557170-94-1 as a precursor for the development of fluorine-18 labeled PET tracers. The chloromethyl group allows for facile incorporation into more complex architectures, while the fluorine atom provides a handle for isotopic labeling. This dual functionality makes the compound particularly valuable for the development of next-generation diagnostic agents, with preliminary studies showing promising tumor-targeting capabilities in murine models.

From a synthetic chemistry perspective, advancements in the preparation of 3-(chloromethyl)-4-fluorobenzene-1-sulfonyl chloride have been reported in Organic Process Research & Development (2024). The new methodology employs continuous flow chemistry, achieving a 92% yield with significantly reduced reaction times compared to traditional batch processes. This process innovation addresses previous challenges in scaling up production while maintaining high purity standards required for pharmaceutical applications.

Ongoing research at several academic institutions is exploring the compound's potential in covalent inhibitor design. The reactive sulfonyl chloride group enables targeted modification of cysteine residues in proteins, with recent work focusing on irreversible inhibitors for oncology targets. Preliminary data presented at the 2024 American Chemical Society National Meeting suggests that derivatives of 1557170-94-1 show low nanomolar potency against several kinase targets implicated in cancer progression.

In conclusion, 3-(chloromethyl)-4-fluorobenzene-1-sulfonyl chloride continues to emerge as a valuable tool in medicinal chemistry, with applications spanning from traditional small molecule drug development to cutting-edge radiopharmaceuticals. Its unique combination of reactivity and structural features positions it as a key intermediate for researchers developing targeted therapies. Future directions likely include expanded use in PROTAC design and further optimization of synthetic methodologies to meet growing demand in both academic and industrial settings.